Biodiversity: Concepts, Patterns, Trends, and Perspectives
Annual Review of Environment and Resources Pub Date: 2022-09-02 DOI: 10.1146/annurev-environ-120120-054300
Abstract
Biodiversity, a term now widely employed in science, policy, and wider society, has a burgeoning associated literature. We synthesize aspects of this literature, focusing on several key concepts, debates, patterns, trends, and drivers. We review the history of the term and the multiple dimensions and values of biodiversity, and we explore what is known and not known about global patterns of biodiversity. We then review changes in biodiversity from early human times to the modern era, examining rates of extinction and direct drivers of biodiversity change and also highlighting some less-well-studied drivers. Finally, we turn attention to the indirect drivers of global biodiversity loss, notably humanity's increasing global consumption footprint, and explore what might be required to reverse the ongoing decline in the fabric of life on Earth.Recommended Literature
- [1] Ce4+ as a facile and versatile surface modification reagent for templated synthesis in electrical applications†
- [2] Buckybowl polymers: synthesis of corannulene-containing polymers through post-polymerization modification strategy†
- [3] Carbohydrate-actuated nanofluidic diode: switchable current rectification in a nanopipette†
- [4] Be2B6 and Be2B7+: two double aromatic inverse sandwich complexes with spin-triplet ground state†
- [5] Carbon nanotube-based organic light emitting diodes
- [6] Changes in the hierarchical protein polymer structure: urea and temperature effects on wheat gluten films†
- [7] Caffeoylquinic acid derived free radicals identified during antioxidant reactions of bitter tea (Ilex latifolia and Ilex kudincha)
- [8] Augmented polyhydrazone formation in water by template-assisted polymerization using dual-purpose supramolecular templates†
- [9] Bridging model and real catalysts: general discussion
- [10] Cage effect on stability and molecular dynamics of [(CH3)3N]•+ and [(CH3)3NCH2]•+ generated in γ-irradiated zeolites